Cas no 2378747-38-5 (4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole)

• Product Name: 4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
• CAS No: 2378747-38-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6840072
• PubChem ID: 146178039
• Update Time: 2025-03-21

4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
• CS-0529298
• DB-381154
• SCHEMBL21470492
• 2378747-38-5

• Inchi： 1S/C10H12N2O/c1-2-9-7-11-12(8-9)10-5-3-4-6-13-10/h1,7-8,10H,3-6H2
• InChI Key： JILMNSXDUUWMDZ-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C=C(C#C)C=N1

Computed Properties

• Exact Mass: 176.094963011Da
• Monoisotopic Mass: 176.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27.1Ų